Cas no 28289-54-5 (1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine)

• Product Name: 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine
• CAS No: 28289-54-5
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD00006120
• CID: 258524
• PubChem ID: 1388
• Update Time: 2025-04-19

1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine
• 1-Methyl-4-phenyl-1,
• 1-METHYL-4-PHENYL-1,2,3,6-TETRAHYDROXPYRIDINE
• Pyridine,1,2,3,6-tetrahydro-1-methyl-4-phenyl-
• 1-methyl-4-phenyl-3,6-dihydro-2H-pyridine
• HSDB 6942
• DTXSID8040933
• 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine, 97%
• C04599
• 28289-54-5
• 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine, free base
• CCRIS 2186
• 1-METHYL-4-PHENYL-PIPERIDINE-3-EN
• 1-METHYL-4-PHENYL-1,2,3,6-TETRAHYDROPYRIDINE [HSDB]
• CHEBI:17963
• CHEMBL24172
• N-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine
• NSC-139654
• BRN 0133712
• 1-methyl-4-phenyl-1,2,3,6-tetrahydro-pyridine
• A819403
• 1-Methyl-4-phenyl-1,2,5,6-tetrahydropyridine
• EINECS 248-939-7
• N-Methyl-4-phenyl-1,2,5,6-tetrahydropyridine
• UNII-9P21XSP91P
• 1,2,3,6-Tetrahydro-1-methyl-4-phenylpyridine
• 1-methyl-4-phenyl-1,2,3,6-tetrahydro pyridine
• MPTP
• MPTP [MI]
• NS00028451
• CS-0172436
• AKOS003657026
• SCHEMBL50923
• Q239816
• J-017031
• NSC139654
• AMY23633
• 9P21XSP91P
• NSC 139654
• PYRIDINE, 1,2,3,6-TETRAHYDRO-1-METHYL-4-PHENYL-
• 1-methyl-4-phenyl-3, 6-dihydro-2H-pyridine
• METHYL-4-PHENYL-1,2,3,6-TETRAHYDROPYRIDINE, 1-
• 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine (1mg/ml in Acetonitrile)
• FT-0638772
• PD033593
• BDBM50003599
• AS-38061
• 5-20-07-00121 (Beilstein Handbook Reference)
• DTXCID6020933
• STK191942
• DB-047370

• MDL： MFCD00006120
• Inchi： 1S/C12H15N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-7H,8-10H2,1H3
• InChI Key： PLRACCBDVIHHLZ-UHFFFAOYSA-N
• SMILES： N1(C)CC=C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 173.12000
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.001
• Melting Point: aprox. 36°C
• Boiling Point: 128-132 °C/12 mmHg(Lit)
• Flash Point: 105.8°C
• Refractive Index: 1.553
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 3.24000
• LogP: 2.34340
• Merck: 13,6319
• Solubility: Not available

1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-39/23/24/25
• Safety Instruction： 45
• RTECS：UT8358900
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Room temperature
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines